Cas no 913299-81-7 (methyl 2,3-diamino-4-(trifluoromethyl)benzoate)
913299-81-7 structure
Product Name:methyl 2,3-diamino-4-(trifluoromethyl)benzoate
CAS No:913299-81-7
MF:C9H9F3N2O2
MW:234.175172567368
MDL:MFCD27932421
CID:4659498
Update Time:2022-07-27
methyl 2,3-diamino-4-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2,3-diamino-4-(trifluoromethyl)benzoate
- methyl 2,3-diamino-4-(trifluoromethyl)benzoate(WS202992)
-
- MDL: MFCD27932421
- Inchi: 1S/C9H9F3N2O2/c1-16-8(15)4-2-3-5(9(10,11)12)7(14)6(4)13/h2-3H,13-14H2,1H3
- InChI Key: YJMRBLWMFZDJAZ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(C(F)(F)F)C(N)=C1N
Computed Properties
- Exact Mass: 234.062
- Monoisotopic Mass: 234.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.3A^2
methyl 2,3-diamino-4-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1015016-250mg |
methyl 2,3-diamino-4-(trifluoromethyl)benzoate |
913299-81-7 | 95% | 250mg |
$815 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1015016-100mg |
methyl 2,3-diamino-4-(trifluoromethyl)benzoate |
913299-81-7 | 95% | 100mg |
$520 | 2024-06-06 | |
| 1PlusChem | 1P019FAE-250mg |
methyl 2,3-diamino-4-(trifluoromethyl)benzoate |
913299-81-7 | 95% | 250mg |
$605.00 | 2025-03-03 | |
| A2B Chem LLC | AV18534-100mg |
methyl 2,3-diamino-4-(trifluoromethyl)benzoate |
913299-81-7 | 95% | 100mg |
$302.00 | 2024-07-18 | |
| A2B Chem LLC | AV18534-250mg |
methyl 2,3-diamino-4-(trifluoromethyl)benzoate |
913299-81-7 | 95% | 250mg |
$487.00 | 2024-07-18 | |
| 1PlusChem | 1P019FAE-100mg |
methyl 2,3-diamino-4-(trifluoromethyl)benzoate |
913299-81-7 | 95% | 100mg |
$343.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1130392-100mg |
Methyl 2,3-diamino-4-(trifluoromethyl)benzoate |
913299-81-7 | 95% | 100mg |
¥2574.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1130392-250mg |
Methyl 2,3-diamino-4-(trifluoromethyl)benzoate |
913299-81-7 | 95% | 250mg |
¥4290.00 | 2024-04-25 | |
| abcr | AB513108-100mg |
Methyl 2,3-diamino-4-(trifluoromethyl)benzoate; . |
913299-81-7 | 100mg |
€492.80 | 2024-08-02 | ||
| abcr | AB513108-250mg |
Methyl 2,3-diamino-4-(trifluoromethyl)benzoate; . |
913299-81-7 | 250mg |
€853.90 | 2025-04-15 |
methyl 2,3-diamino-4-(trifluoromethyl)benzoate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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